Cas no 75672-24-1 (7-O-Acetyl Ursodeoxycholic Acid Methyl Ester)

• Product Name: 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester
• CAS No: 75672-24-1
• MF: C₂₇H₄₄O₅
• MW: 448.6
• CID: 1065506
• PubChem ID: 131667481
• Update Time: 2025-05-25

7-O-Acetyl Ursodeoxycholic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester
• CID 131667481
• Cholan-24-oic acid, 7-(acetyloxy)-3-hydroxy-, methyl ester, (3α,5β,7β)- (9CI)
• methyl (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-7-acetyloxy-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• 75672-24-1
• SCHEMBL26847385
• (3alpha,5beta,7beta)-7-(Acetyloxy)-3-hydroxy-cholan-24-oic Acid Methyl Ester

• Inchi： 1S/C27H44O5/c1-16(6-9-24(30)31-5)20-7-8-21-25-22(11-13-27(20,21)4)26(3)12-10-19(29)14-18(26)15-23(25)32-17(2)28/h16,18-23,25,29H,6-15H2,1-5H3/t16-,18+,19-,20-,21+,22+,23+,25+,26+,27-/m1/s1
• InChI Key： PMJBQFRZSVOFFB-HGDNJWNYSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 448.31887450g/mol
• Monoisotopic Mass: 448.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 5.8

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Melting Point: 53-61°C
• Boiling Point: 518.9±25.0 °C(Predicted)
• Solubility: Dichloromethane, Methanol
• pka: 14.97±0.70(Predicted)

7-O-Acetyl Ursodeoxycholic Acid Methyl Ester Security Information

• Storage Condition：Refrigerator, Under Inert Atmosphere

Additional information on 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester

7-O-Acetyl Ursodeoxycholic Acid Methyl Ester: A Comprehensive Overview

7-O-Acetyl Ursodeoxycholic Acid Methyl Ester (CAS No. 75672-24-1) is a derivative of ursodeoxycholic acid (UDCA), a naturally occurring bile acid with well-documented pharmacological properties. This compound has gained significant attention in recent years due to its potential applications in various therapeutic areas, including hepatology, gastroenterology, and inflammation-related disorders. The methyl esterification and acetylation modifications at the 7-position of UDCA confer unique chemical and biological properties, making it a promising candidate for drug development.

The chemical structure of 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester is characterized by a steroidal backbone with hydroxyl groups at specific positions, which are crucial for its interactions with bile acid receptors and other molecular targets. The acetylation at the 7-hydroxyl group enhances the compound's stability and bioavailability, while the methyl ester modification may influence its solubility and absorption characteristics. These structural features have been extensively studied in recent research to understand their impact on the compound's pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester, making it a potential candidate for treating chronic liver diseases such as non-alcoholic steatohepatitis (NASH) and primary biliary cholangitis (PBC). Preclinical experiments have demonstrated that this compound can modulate key signaling pathways involved in inflammation, fibrosis, and oxidative stress, suggesting its role as a therapeutic agent in liver fibrosis and cirrhosis. Additionally, its ability to regulate bile acid metabolism and improve liver function parameters has been validated in animal models.

In the context of metabolic disorders, 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester has shown promise in improving lipid metabolism and reducing obesity-related complications. Research indicates that this compound can enhance insulin sensitivity and reduce adiposity by targeting specific bile acid receptors such as the farnesoid X receptor (FXR). These findings align with the growing interest in bile acids as regulators of energy metabolism and glucose homeostasis.

The synthesis of 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester involves a multi-step process that includes isolation of UDCA from natural sources or chemical synthesis, followed by selective acetylation and esterification. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) are employed to ensure the purity and quality of the final product. The development of scalable synthetic methods has been a focus of recent research to facilitate its commercial production for pharmaceutical applications.

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In conclusion, 7-O-Acetyl Ursodeoxycholic Acid Methyl Ester represents a significant advancement in bile acid-based drug development. Its unique chemical properties, coupled with emerging insights into its biological activities, position it as a potential therapeutic agent for various liver diseases and metabolic disorders. Continued research into its mechanisms of action, clinical efficacy, and safety profile will be essential to unlock its full therapeutic potential.